Cas no 1094664-18-2 (1094664-18-2)

• Product Name: 1094664-18-2
• CAS No: 1094664-18-2
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5596703
• PubChem ID: 39104452
• Update Time: 2025-05-20

1094664-18-2 Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-DICHLOROPHENYL)BUTAN-1-ONE
• 1-Butanone, 1-(2,5-dichlorophenyl)-
• N14113
• 1094664-18-2
• SCHEMBL5570026

• Inchi： 1S/C10H10Cl2O/c1-2-3-10(13)8-6-7(11)4-5-9(8)12/h4-6H,2-3H2,1H3
• InChI Key： QIKNDJNXGJPRAC-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1Cl)(=O)CCC

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 277.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1094664-18-2

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